Cas no 1072502-05-6 ((9H-fluoren-9-yl)methyl 3-hydroxypiperidine-1-carboxylate)

• Product Name: (9H-fluoren-9-yl)methyl 3-hydroxypiperidine-1-carboxylate
• CAS No: 1072502-05-6
• MF: C₂₀H₂₁NO₃
• MW: 323.385645627975
• MDL: MFCD04974368
• CID: 97842
• PubChem ID: 46835692
• Update Time: 2025-06-14

(9H-fluoren-9-yl)methyl 3-hydroxypiperidine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• 1-Piperidinecarboxylicacid, 3-hydroxy-, 9H-fluoren-9-ylmethyl ester
• (9H-Fluoren-9-yl)methyl 3-hydroxypiperidine-1-carboxylate
• 3-hydroxy-1-Piperidinecarboxylic acid 9H-fluoren-9-ylmethyl ester
• 9H-fluoren-9-ylmethyl 3-hydroxypiperidine-1-carboxylate
• I14-8512
• Z1123720144
• CS-0270360
• AKOS012614818
• (R)-1-FMOC-3-hydroxypiperidine
• EN300-177422
• I10492
• MFCD04974368
• 1072502-05-6
• DTXSID40676521
• FT-0682193
• A2060
• (S)-(9H-Fluoren-9-yl)methyl 3-hydroxypiperidine-1-carboxylate
• (9H-fluoren-9-yl)methyl3-hydroxypiperidine-1-carboxylate
• DB-059586
• (9H-fluoren-9-yl)methyl 3-hydroxypiperidine-1-carboxylate

• MDL： MFCD04974368
• Inchi： 1S/C20H21NO3/c22-14-6-5-11-21(12-14)20(23)24-13-19-17-9-3-1-7-15(17)16-8-2-4-10-18(16)19/h1-4,7-10,14,19,22H,5-6,11-13H2
• InChI Key： UPMBUSIITKEKOM-UHFFFAOYSA-N
• SMILES： O(C(N1CCCC(C1)O)=O)CC1C2C=CC=CC=2C2=CC=CC=C12

Computed Properties

• Exact Mass: 323.15200
• Monoisotopic Mass: 323.152
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 24
• Rotatable Bond Count: 4
• Complexity: 432
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 49.8A^2
• XLogP3: 3.1

Experimental Properties

• Density: 1.260±0.06 g/cm3 (20 ºC 760 Torr),
• Boiling Point: 510.7±43.0 °C at 760 mmHg
• Flash Point: 262.7±28.2 °C
• Solubility: Almost insoluble (0.036 g/l) (25 º C),
• PSA: 49.77000
• LogP: 3.33010
• Vapor Pressure: 0.0±1.4 mmHg at 25°C

(9H-fluoren-9-yl)methyl 3-hydroxypiperidine-1-carboxylate Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• HazardClass：IRRITANT
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on (9H-fluoren-9-yl)methyl 3-hydroxypiperidine-1-carboxylate

Recent Advances in the Application of (9H-fluoren-9-yl)methyl 3-hydroxypiperidine-1-carboxylate (CAS: 1072502-05-6) in Chemical Biology and Pharmaceutical Research

The compound (9H-fluoren-9-yl)methyl 3-hydroxypiperidine-1-carboxylate (CAS: 1072502-05-6) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its versatile applications in drug discovery and development. This molecule, characterized by its fluorenylmethyl (Fmoc) protecting group and hydroxypiperidine moiety, serves as a critical intermediate in the synthesis of bioactive compounds and peptide-based therapeutics. Recent studies have highlighted its role in enhancing the stability and bioavailability of peptide drugs, making it a valuable tool for researchers in medicinal chemistry.

One of the most notable applications of (9H-fluoren-9-yl)methyl 3-hydroxypiperidine-1-carboxylate is its use in solid-phase peptide synthesis (SPPS). The Fmoc group is widely employed as a temporary protecting group for amino acids, and its combination with the hydroxypiperidine scaffold has been shown to improve the efficiency of peptide coupling reactions. A 2023 study published in the Journal of Medicinal Chemistry demonstrated that this compound significantly reduces side reactions during SPPS, leading to higher yields and purities of target peptides. The study also noted its potential in the synthesis of complex peptide-based drugs, such as those targeting G-protein-coupled receptors (GPCRs).

In addition to its utility in peptide synthesis, (9H-fluoren-9-yl)methyl 3-hydroxypiperidine-1-carboxylate has been investigated for its role in prodrug design. The hydroxypiperidine moiety can be functionalized to improve the solubility and pharmacokinetic properties of poorly water-soluble drugs. A recent preprint on bioRxiv detailed a novel prodrug strategy utilizing this compound to enhance the delivery of anticancer agents. The researchers reported a marked increase in tumor uptake and reduced systemic toxicity in preclinical models, suggesting its potential for clinical translation.

Furthermore, the compound's unique chemical structure has made it a subject of interest in the development of enzyme inhibitors. A 2024 study in ACS Chemical Biology explored its use as a scaffold for designing selective inhibitors of histone deacetylases (HDACs), a class of enzymes implicated in cancer and neurodegenerative diseases. The study identified several derivatives of (9H-fluoren-9-yl)methyl 3-hydroxypiperidine-1-carboxylate with potent inhibitory activity against HDAC6, highlighting its versatility as a starting point for drug discovery.

Despite these promising developments, challenges remain in the large-scale production and optimization of (9H-fluoren-9-yl)methyl 3-hydroxypiperidine-1-carboxylate. Recent patents filed by leading pharmaceutical companies indicate ongoing efforts to streamline its synthesis and improve cost-effectiveness. For instance, a 2023 patent application by Merck & Co. described a novel catalytic process for the efficient production of this compound, which could facilitate its broader adoption in industrial settings.

In conclusion, (9H-fluoren-9-yl)methyl 3-hydroxypiperidine-1-carboxylate (CAS: 1072502-05-6) represents a multifaceted tool in modern chemical biology and pharmaceutical research. Its applications span peptide synthesis, prodrug design, and enzyme inhibition, underscoring its importance in advancing drug discovery. Future research is expected to further elucidate its potential and address existing limitations, paving the way for innovative therapeutic solutions.